Cas no 80489-67-4 ((1Z,5E,8Z,10E,12R)-5,9-Dimethyl-12-isopropyl-1,5,8,10-cyclotetradecatetrene-1-carboxylic acid)

• Product name: (1Z,5E,8Z,10E,12R)-5,9-Dimethyl-12-isopropyl-1,5,8,10-cyclotetradecatetrene-1-carboxylic acid
• CAS No: 80489-67-4
• MF: C₂₀H₃₀O₂
• MW: 302.451
• CID: 1803443
• PubChem ID: 167994250

(1Z,5E,8Z,10E,12R)-5,9-Dimethyl-12-isopropyl-1,5,8,10-cyclotetradecatetrene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1Z,5E,8Z,10E,12R)-5,9-Dimethyl-12-isopropyl-1,5,8,10-cyclotetradecatetrene-1-carboxylic acid
• Poilaneic acid
• 80489-67-4

• Inchi： InChI=1S/C20H30O2/c1-15(2)18-12-11-17(4)8-5-7-16(3)9-6-10-19(14-13-18)20(21)22/h7-8,10-12,15,18H,5-6,9,13-14H2,1-4H3,(H,21,22)
• InChI Key： URNIZNROVUIVOM-UHFFFAOYSA-N
• SMILES： CC(C)C1CC\C(=C/CC\C(C)=C/C\C=C(\C)/C=C/1)C(O)=O |c:6,11,t:14,17|

Computed Properties

• Exact Mass: 302.224580195g/mol
• Monoisotopic Mass: 302.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 6.805